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Compound of Interest

Compound Name:
N-[4-cyano-2-

(trifluoromethyl)phenyl]acetamide

Cat. No.: B063983 Get Quote

An In-depth Technical Guide to the Material Safety and Handling of N-[4-cyano-2-
(trifluoromethyl)phenyl]acetamide

Abstract
N-[4-cyano-2-(trifluoromethyl)phenyl]acetamide is a fluorinated aromatic amide of

significant interest to the pharmaceutical and life sciences sectors. Its unique molecular

architecture, featuring cyano and trifluoromethyl groups, makes it a valuable and versatile

building block in medicinal chemistry. This guide serves as a comprehensive technical resource

for researchers, chemists, and drug development professionals, providing in-depth material

safety data, field-proven handling protocols, and an exploration of its applications. By

synthesizing information from material safety data sheets (MSDS) and relevant chemical

literature, this document explains not only the necessary safety precautions but also the

scientific rationale behind them, ensuring a culture of safety and informed practice in the

laboratory.

Chemical Identity and Physicochemical Properties
N-[4-cyano-2-(trifluoromethyl)phenyl]acetamide, with the CAS Number 175277-69-1, is a

specialized organic compound. The presence of a trifluoromethyl (-CF3) group is a key feature

in modern drug design, often introduced to enhance metabolic stability, lipophilicity, and binding

affinity of a molecule. The cyano (-CN) group, a potent electron-withdrawing group, further
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modulates the electronic properties of the phenyl ring, making this compound a reactive and

useful intermediate for constructing more complex molecular entities.
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Caption: Synthetic utility as a pharmaceutical intermediate.

A Scaffold for Bioactive Molecules
While this specific isomer is linked to DHODH inhibitors, the broader 4-cyano-trifluoromethyl-

phenyl scaffold is fundamental to other important drugs. For instance, a closely related isomer

is a key precursor in the synthesis of Bicalutamide, a non-steroidal anti-androgen used in the

treatment of prostate cancer. [1][2]This underscores the importance of this chemical class in

medicinal chemistry, where slight positional changes of the functional groups can redirect the

molecule's synthetic pathway and ultimate therapeutic target.

Comprehensive Hazard Assessment
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A thorough understanding of the hazards associated with N-[4-cyano-2-
(trifluoromethyl)phenyl]acetamide is paramount for its safe use. The following information is

synthesized from Globally Harmonized System (GHS) classifications provided by chemical

suppliers and safety databases.

GHS Hazard Identification
Pictogram Signal Word Hazard Statements

ngcontent-ng-c4006390337="" class="ng-star-inserted">Warning

H302: Harmful if swallowed. [3]

[4]H315: Causes skin irritation.

[5][6]H319: Causes serious

eye irritation. [5][6]H335: May

cause respiratory irritation. [6]

No Pictogram Warning
H412: Harmful to aquatic life

with long lasting effects. [4]

Toxicological Profile
Acute Toxicity: The compound is classified as harmful upon ingestion, skin contact, or

inhalation. [3][7]The trifluoromethyl and cyano groups can interfere with biological processes

if systemic exposure occurs.

Irritation: Direct contact with the solid powder or its solutions can cause significant irritation to

the skin and eyes. [6]Inhalation of dust may lead to irritation of the respiratory tract. [6][8]The

causality stems from its nature as a fine chemical powder that can physically abrade tissues

and potentially react with moisture on mucosal surfaces.

Field-Proven Protocols for Safe Handling and
Emergency Response
Adherence to a strict, self-validating protocol is essential for mitigating the risks identified

above. The following procedures represent best practices for laboratory settings.

Standard Operating Procedure for Laboratory Handling
This workflow is designed to minimize exposure at every stage of the handling process.
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4. Weigh Compound
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5. Perform Experiment
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8. Remove PPE
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Caption: Safe handling workflow from preparation to cleanup.
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Step-by-Step Methodology:

Engineering Controls: All manipulations, including weighing and transfers, must be

conducted within a certified chemical fume hood to prevent inhalation of dust. [6][9]2.

Personal Protective Equipment (PPE): Wear nitrile gloves, chemical safety goggles

conforming to EN 166 (EU) or NIOSH (US), and a buttoned lab coat at all times. [10]3.

Handling: Avoid generating dust. Use appropriate tools (e.g., spatulas) for transfers. Keep

the container tightly closed when not in use. [8][9]Do not eat, drink, or smoke in the work

area. [7]4. Storage: Store in a cool, dry, well-ventilated area away from incompatible

substances like strong oxidizing agents. [11][12]The recommended storage temperature is

often between 2-8 °C. [13]

Emergency First-Aid Measures
Immediate and appropriate action is critical in the event of an exposure.

If Inhaled: Move the person to fresh air immediately. If breathing is difficult, provide oxygen.

Seek medical attention if you feel unwell. [7][6][8]* If on Skin: Immediately remove all

contaminated clothing. Wash the affected area thoroughly with plenty of soap and water for

at least 15 minutes. If skin irritation persists, seek medical advice. [6][14]* If in Eyes: Rinse

cautiously with water for several minutes. Remove contact lenses, if present and easy to do.

Continue rinsing for at least 15 minutes. Seek immediate medical attention. [6][14]* If

Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center or

doctor immediately for treatment advice. [7][9]

Accidental Release and Firefighting Measures
Spill Response: For a small spill, carefully sweep up the solid material, avoiding dust

generation, and place it into a suitable, labeled container for disposal. [6]Ensure adequate

ventilation.

Firefighting: Use water spray, carbon dioxide (CO2), dry chemical powder, or an appropriate

foam to extinguish a fire. [9]Firefighters should wear self-contained breathing apparatus and

full protective gear. Thermal decomposition may produce hazardous gases, including carbon

monoxide, nitrogen oxides, and hydrogen fluoride. [12]
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Disposal Considerations
Waste material must be treated as hazardous. Dispose of the substance and any contaminated

packaging in accordance with all applicable local, state, and federal regulations. [7]Do not allow

the chemical to enter drains or waterways, given its potential harm to aquatic life. [4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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